![molecular formula C7H13N5O B2511469 2-Methyl-5-morpholin-4-yl-1,2,4-triazol-3-amine CAS No. 86123-67-3](/img/structure/B2511469.png)
2-Methyl-5-morpholin-4-yl-1,2,4-triazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of 1,2,4-triazol-3-amine, which is a class of compounds known for their wide range of biological activities . The morpholinyl group and the methyl group attached to the triazole ring could potentially modify these properties.
Synthesis Analysis
While specific synthesis methods for “2-Methyl-5-morpholin-4-yl-1,2,4-triazol-3-amine” are not available, similar compounds are often synthesized via reactions involving ester ethoxycarbonylhydrazones and primary amines .
Molecular Structure Analysis
The molecular structure of “2-Methyl-5-morpholin-4-yl-1,2,4-triazol-3-amine” can be inferred from its name. It likely contains a 1,2,4-triazol-3-amine core with a morpholinyl group and a methyl group attached .
Scientific Research Applications
- MTA derivatives have shown promising antimicrobial properties. For instance, some new 1,2,4-triazole derivatives containing a 5-mercapto-1,3,4-oxadiazole ring linked to the 1,2,4-triazole nucleus via a methylene linkage exhibited good antimicrobial activity .
- Researchers study novel synthetic methods for constructing triazole-containing compounds, including MTA, due to their diverse biological activities .
Antimicrobial Activity
Heterocyclic Chemistry
Plant Hormone Analogues
Future Directions
The future directions for research on “2-Methyl-5-morpholin-4-yl-1,2,4-triazol-3-amine” could include further exploration of its synthesis, characterization, and potential biological activities. Given the wide range of activities exhibited by similar compounds, it could be a promising area of study .
properties
IUPAC Name |
2-methyl-5-morpholin-4-yl-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N5O/c1-11-6(8)9-7(10-11)12-2-4-13-5-3-12/h2-5H2,1H3,(H2,8,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLFNLUYTAYOZAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC(=N1)N2CCOCC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-5-morpholin-4-yl-1,2,4-triazol-3-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.